Cas no 2227855-20-9 (rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227855-20-9
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 5960001
• PubChem ID: 165613369
• Update Time: 2025-06-14

rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227855-20-9
• EN300-1762540

• Inchi： 1S/C14H14O2/c1-4-9-5-7-10(8-6-9)11-12(13(15)16)14(11,2)3/h1,5-8,11-12H,2-3H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： PILYXRGQEPJQPR-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(C#C)=CC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Brief on rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227855-20-9)

In recent years, the compound rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227855-20-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

The compound's structural backbone, featuring a cyclopropane ring with an ethynylphenyl substituent, provides a rigid framework that is conducive to interactions with specific protein binding sites. Recent studies have explored its utility as a key intermediate in the synthesis of more complex molecules aimed at targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases. The presence of the carboxylic acid moiety further enhances its versatility, allowing for derivatization and conjugation with other pharmacophores.

One of the most notable applications of rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its role in the development of covalent inhibitors. The ethynyl group serves as a reactive handle for click chemistry, enabling the formation of stable covalent bonds with target proteins. This approach has been particularly valuable in the design of irreversible inhibitors for kinases and other enzymes, where prolonged target engagement is desired. Recent publications have highlighted its use in the synthesis of potent inhibitors for kinases such as BTK and EGFR, which are critical targets in oncology.

In addition to its applications in covalent inhibitor design, this compound has also been investigated for its potential as a building block in the development of PROTACs (Proteolysis Targeting Chimeras). The rigid cyclopropane core and the ethynylphenyl group provide an optimal spatial arrangement for linking target-binding ligands to E3 ubiquitin ligase recruiters, facilitating the targeted degradation of disease-relevant proteins. Preliminary studies have demonstrated its efficacy in the degradation of proteins implicated in cancer and autoimmune disorders.

Recent advancements in synthetic methodologies have further expanded the accessibility of rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Improved catalytic systems and enantioselective routes have been developed to produce the compound in high yield and purity, addressing previous challenges associated with its synthesis. These developments have paved the way for its broader adoption in medicinal chemistry campaigns.

Looking ahead, the continued exploration of rac-(1R,3R)-3-(4-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is expected to yield new insights into its pharmacological potential. Ongoing research is focused on optimizing its derivatives for enhanced selectivity and potency, as well as evaluating its safety and efficacy in preclinical models. The compound's unique chemical properties and versatility position it as a valuable tool in the quest for innovative therapeutics.